Cas no 1261850-48-9 (2-Bromo-4'-iodo-3'-methoxypropiophenone)

• Product Name: 2-Bromo-4'-iodo-3'-methoxypropiophenone
• CAS No: 1261850-48-9
• MF: C₁₀H₁₀BrIO₂
• MW: 368.993674755096
• CID: 4965579
• Update Time: 2025-08-05

2-Bromo-4'-iodo-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-iodo-3'-methoxypropiophenone

• Inchi： 1S/C10H10BrIO2/c1-6(11)10(13)7-3-4-8(12)9(5-7)14-2/h3-6H,1-2H3
• InChI Key： RQLQHLJSQYBKMJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1OC)C(C(C)Br)=O

Computed Properties

• Exact Mass: 367.89089 g/mol
• Monoisotopic Mass: 367.89089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 368.99

Additional information on 2-Bromo-4'-iodo-3'-methoxypropiophenone

2-Bromo-4'-iodo-3'-methoxypropiophenone: A Comprehensive Overview

The compound with CAS No. 1261850-48-9, commonly referred to as 2-Bromo-4'-iodo-3'-methoxypropiophenone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a bromine atom at the 2-position, an iodine atom at the 4' position, and a methoxy group at the 3' position of a propiophenone backbone. These functional groups contribute to its versatile chemical properties and potential applications.

Propiophenone derivatives have been extensively studied due to their role as intermediates in the synthesis of various bioactive compounds. The presence of halogens such as bromine and iodine in 2-Bromo-4'-iodo-3'-methoxypropiophenone enhances its reactivity, making it a valuable substrate for nucleophilic substitutions and other organic transformations. Recent studies have highlighted its utility in the construction of complex molecular frameworks, particularly in the development of novel pharmaceutical agents.

One of the most intriguing aspects of 2-Bromo-4'-iodo-3'-methoxypropiophenone is its ability to participate in cross-coupling reactions, a class of reactions that have revolutionized modern organic synthesis. For instance, the compound's iodine atom can undergo Suzuki-Miyaura coupling, enabling the formation of biaryl structures with high precision. Similarly, its bromine atom can be utilized in Buchwald-Hartwig amination or Negishi coupling reactions, further expanding its synthetic potential. These reactions are not only efficient but also environmentally friendly, aligning with the growing emphasis on sustainable chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Bromo-4'-iodo-3'-methoxypropiophenone. Quantum mechanical calculations have revealed that the steric and electronic effects of the substituents significantly influence the compound's reactivity. For example, the methoxy group at the 3' position introduces electron-donating effects, which can modulate the electrophilicity of adjacent atoms. This understanding has paved the way for more precise predictions of reaction outcomes and optimized synthetic pathways.

In terms of applications, 2-Bromo-4'-iodo-3'-methoxypropiophenone has shown promise in drug discovery efforts. Its ability to act as a scaffold for constructing bioactive molecules has led to its use in designing potential anticancer agents and antibiotics. For instance, researchers have exploited its reactivity to synthesize compounds that exhibit potent inhibitory activity against key enzymes involved in cancer progression. Additionally, its role as a building block in materials science has been explored, particularly in the development of advanced polymers and optoelectronic materials.

The synthesis of 2-Bromo-4'-iodo-3'-methoxypropiophenone typically involves multi-step processes that require meticulous control over reaction conditions. A common approach involves the bromination of a propiophenone derivative followed by iodination and methylation steps. The use of protecting groups and selective substitution strategies ensures high yields and purity. Recent innovations in catalytic methods have further streamlined these processes, reducing production costs and improving scalability.

From an environmental perspective, the handling and disposal of 2-Bromo-4'-iodo-3'-methoxypropiophenone must adhere to strict safety protocols due to its halogen content. However, its applications are not inherently hazardous when proper precautions are taken. Its contribution to green chemistry practices lies in its role as an efficient precursor for synthesizing value-added products with minimal waste generation.

In conclusion, 2-Bromo-4'-iodo-3'-methoxypropiophenone stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups renders it an invaluable tool for advancing research across diverse disciplines. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping future discoveries and innovations.